Cas no 70661-77-7 (3-Pyridinesulfonyl chloride, 2-amino-)

3-Pyridinesulfonyl chloride, 2-amino- structure
70661-77-7 structure
Product Name:3-Pyridinesulfonyl chloride, 2-amino-
CAS No:70661-77-7
MF:C5H5ClN2O2S
MW:192.623398542404
CID:2121761
Update Time:2023-11-18

3-Pyridinesulfonyl chloride, 2-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-pyridinesulfonyl chloride
    • 3-Pyridinesulfonyl chloride, 2-amino-
    • CID 87058718
    • Inchi: 1S/C5H5ClN2O2S/c6-11(9,10)4-2-1-3-8-5(4)7/h1-3H,(H2,7,8)
    • InChI Key: VJJVAQVNRIWRMA-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC=CN=C1N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Topological Polar Surface Area: 81.4

Experimental Properties

  • Density: 1.584±0.06 g/cm3(Predicted)
  • Boiling Point: 347.6±27.0 °C(Predicted)
  • pka: 1.49±0.36(Predicted)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.